Cas no 1097616-30-2 (4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid)

• Product Name: 4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
• CAS No: 1097616-30-2
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 6621718
• PubChem ID: 16803546
• Update Time: 2024-01-19

4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0272
• 1097616-30-2
• 4-((3,5-dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
• 4-(3,5-dimethylanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
• AKOS005143132
• 4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid

• Inchi： 1S/C19H29N3O4/c1-14-10-15(2)12-16(11-14)21-18(23)13-17(19(24)25)20-4-3-5-22-6-8-26-9-7-22/h10-12,17,20H,3-9,13H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key： POEVGBJSGVRHGC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC(C(=O)O)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90.9Ų